Cas no 25108-58-1 (1-bromo-3-isopropenyl-benzene)

• Product Name: 1-bromo-3-isopropenyl-benzene
• CAS No: 25108-58-1
• MF: C₉H₉Br
• MW: 197.071761846542
• MDL: MFCD20384534
• CID: 1420870
• PubChem ID: 12321394
• Update Time: 2025-06-13

1-bromo-3-isopropenyl-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(1-methylethenyl)-
• 1-bromo-3-(prop-1-en-2-yl)benzene
• 1-bromo-3-isopropenyl-benzene
• 25108-58-1
• DB-216370
• EN300-7035923
• 3-(1-methyl-ethenyl)bromobenzene
• BHFSXGLQLQHDCH-UHFFFAOYSA-N
• 1-bromo-3-prop-1-en-2-ylbenzene
• MFCD20384534
• AC1303
• SY225323
• CS-12810
• CS-0217182
• 3-(1-methyl-ethenyl) bromobenzene
• A924944
• 1-Bromo-3-(1-propen-2-yl)benzene
• SCHEMBL992992
• AKOS013991003
• 2-(3-bromophenyl)-1-propene

• MDL： MFCD20384534
• Inchi： 1S/C9H9Br/c1-7(2)8-4-3-5-9(10)6-8/h3-6H,1H2,2H3
• InChI Key： BHFSXGLQLQHDCH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(=C)C

Computed Properties

• Exact Mass: 195.98877
• Monoisotopic Mass: 195.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1-bromo-3-isopropenyl-benzene

1-Bromo-3-isopropenyl-benzene (CAS No. 25108-58-1): A Versatile Aromatic Compound for Modern Applications

1-Bromo-3-isopropenyl-benzene (CAS No. 25108-58-1), also known as 3-isopropenylphenyl bromide, is a brominated aromatic compound with a unique isopropenyl functional group. This structure makes it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and advanced materials. The compound's bromine substituent enhances its reactivity, enabling cross-coupling reactions like Suzuki-Miyaura or Heck reactions, which are pivotal in modern drug discovery and material science.

In recent years, the demand for 1-bromo-3-isopropenyl-benzene has surged due to its role in synthesizing high-performance polymers and liquid crystal displays (LCDs). Researchers are increasingly exploring its potential in green chemistry, as its derivatives can be used to develop eco-friendly coatings and adhesives. A common question among chemists is: *"How does the isopropenyl group influence the compound's reactivity in palladium-catalyzed reactions?"* Studies suggest that the group's electron-donating properties can stabilize transition states, improving yield in catalytic cycles.

The compound's CAS No. 25108-58-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its industrial relevance. Users often inquire about synthetic routes or safety data sheets (SDS), highlighting the need for accessible technical documentation. Notably, 1-bromo-3-isopropenyl-benzene is also a precursor for flavors and fragrances, aligning with the growing market for sustainable aroma chemicals.

Another trending topic is the compound's application in organic electronics. With the rise of flexible electronics, its derivatives are being tested as hole-transport materials (HTMs) in perovskite solar cells. This aligns with global interest in renewable energy solutions. A frequently asked question is: *"Can this compound be derived from renewable feedstocks?"* While current methods rely on traditional petrochemical sources, bio-based synthesis routes are under investigation.

From a regulatory perspective, 1-bromo-3-isopropenyl-benzene is not classified as hazardous under major chemical inventories, making it a safer alternative to more reactive bromoarenes. Its stability under ambient conditions and compatibility with common solvents like THF and DMF further enhance its utility in lab-scale and industrial processes. Researchers often compare it to similar compounds like 1-bromo-4-isopropenyl-benzene to evaluate steric effects in substitution reactions.

In summary, 1-bromo-3-isopropenyl-benzene (CAS No. 25108-58-1) bridges traditional chemistry and cutting-edge applications. Its versatility in catalysis, material science, and sustainable chemistry ensures its continued relevance in both academic and industrial settings. As innovation drives demand for specialized intermediates, this compound remains a key player in the evolving landscape of organic synthesis.